N-methyl-1-(3-phenyl-5-isoxazolyl)-N-(tetrahydro-3-furanylmethyl)methanamine

• IUPAC Name: N-methyl-1-(oxolan-3-yl)-N-[(3-phenyl-1,2-oxazol-5-yl)methyl]methanamine
• InChI: InChI=1S/C16H20N2O2/c1-18(10-13-7-8-19-12-13)11-15-9-16(17-20-15)14-5-3-2-4-6-14/h2-6,9,13H,7-8,10-12H2,1H3
• InChI Key: CGFUOJDCFJZGDC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCOC1)CC2=CC(=NO2)C3=CC=CC=C3
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-methyl-1-(3-phenyl-5-isoxazolyl)-N-(tetrahydro-3-furanylmethyl)methanamine, commonly known as MIF-1, is a synthetic compound that has been widely studied for its potential therapeutic applications. It was first synthesized in the 1970s and has since been the subject of numerous scientific investigations.

Mechanism of Action

The exact mechanism of action of MIF-1 is not fully understood, but it is thought to act as a modulator of various neurotransmitter systems in the brain. It has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
MIF-1 has been shown to have a range of biochemical and physiological effects, including modulating the release of neurotransmitters, increasing neurotrophic factor expression, and reducing oxidative stress. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of MIF-1 is that it has been extensively studied and has a well-established synthesis method. It has also been shown to have a range of effects on the brain and behavior, making it a useful tool for studying various neurological and psychiatric disorders. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on MIF-1. One area of interest is its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. It may also have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of MIF-1 involves a multi-step process that begins with the reaction of 3-phenyl-5-isoxazolone with N-methylhydroxylamine to form N-methyl-3-phenyl-5-isoxazolone. This intermediate is then reacted with tetrahydro-3-furanylmethylamine to produce the final product, N-methyl-1-(3-phenyl-5-isoxazolyl)-N-(tetrahydro-3-furanylmethyl)methanamine.

Scientific Research Applications

MIF-1 has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and psychiatry. It has been shown to have a range of effects on the brain and behavior, including modulating the release of neurotransmitters such as dopamine, serotonin, and norepinephrine.